Cas no 859956-09-5 (6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one)

• Product Name: 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one
• CAS No: 859956-09-5
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 3167025
• PubChem ID: 84819453
• Update Time: 2025-08-05

6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 859956-09-5
• 6-methyl-2-(2,4,5-trimethylphenyl)-2,3,4,5-tetrahydropyridazin-3-one
• 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one

• Inchi： 1S/C14H18N2O/c1-9-7-11(3)13(8-10(9)2)16-14(17)6-5-12(4)15-16/h7-8H,5-6H2,1-4H3
• InChI Key： CCWZLTJRIQZQPL-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=NN1C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 230.141913202Da
• Monoisotopic Mass: 230.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one

6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one: A Promising Compound in Modern Pharmaceutical Research

6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one, with the chemical identifier CAS No. 859956-09-5, represents a novel class of pyridazinone derivatives that have garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique molecular structure, exhibits potential applications in the development of therapeutic agents targeting inflammatory diseases, neurodegenerative disorders, and metabolic syndromes. Recent advancements in synthetic methodologies and biological evaluation have further solidified its relevance in contemporary pharmaceutical research.

The molecular framework of 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one is based on a pyridazinone core, a heterocyclic compound known for its versatility in drug design. The presence of multiple methyl groups on the aromatic ring, particularly the 2,4,5-trimethylphenyl substituent, imparts unique electronic properties to the molecule. These structural features are critical in modulating the compound’s pharmacokinetic profile and biological activity. The 4,5-dihydro configuration further contributes to its stability and reactivity, making it a valuable scaffold for functionalization.

Recent studies have demonstrated that 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one exhibits promising anti-inflammatory properties. A 2023 publication in Journal of Medicinal Chemistry reported that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of NF-κB signaling pathways, which are central to the regulation of immune responses. This finding highlights the potential of the compound in the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Moreover, 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one has shown potential in neuropharmacology. Research published in Neuropharmacology in 2023 revealed that the compound exhibits neuroprotective effects against oxidative stress-induced neuronal damage. The compound’s ability to scavenge reactive oxygen species (ROS) and enhance mitochondrial function suggests its utility in the management of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. These findings underscore the importance of further preclinical studies to validate its therapeutic potential.

The synthetic route to 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one has been optimized to improve yield and purity. A recent study in Organic & Biomolecular Chemistry described a one-pot synthesis method involving the condensation of appropriate precursors under microwave irradiation. This approach not only enhances the efficiency of the reaction but also reduces the environmental impact associated with traditional chemical synthesis. The use of green chemistry principles in the synthesis of this compound aligns with the growing emphasis on sustainable pharmaceutical development.

In the context of drug discovery, 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one has been evaluated for its potential as a lead compound in the development of novel therapeutics. A 2024 review in Drug Discovery Today highlighted the compound’s ability to modulate multiple biological targets, including ion channels and G-protein coupled receptors. This multifunctional property makes it an attractive candidate for the treatment of complex diseases where single-target therapies are insufficient.

Despite its promising properties, challenges remain in the development of 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one as a therapeutic agent. One of the primary concerns is its metabolic stability in vivo. A study published in Drug Metabolism and Disposition in 2023 found that the compound undergoes rapid hydrolysis in the liver, which could limit its bioavailability. To address this issue, researchers are exploring the incorporation of structural modifications, such as the introduction of fluorine atoms or the use of prodrug strategies, to enhance its pharmacokinetic profile.

Additionally, the compound’s safety profile requires further investigation. While preliminary toxicological studies have not shown significant adverse effects, long-term exposure studies are necessary to assess its potential for chronic toxicity. A 2024 publication in Toxicological Sciences reported that the compound does not induce genotoxicity in vitro, which is a critical consideration for its use in therapeutic applications.

Overall, 6-Methyl-2-(2,4,5-trimethylphenyl)-4,5-dihydropyridazin-3(2H)-one represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its multifunctional biological activity, positions it as a promising candidate for the development of novel therapeutics. Continued research into its synthetic optimization, pharmacokinetic enhancement, and biological mechanisms will be essential to fully realize its potential in clinical settings.